Cas no 42945-78-8 (2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione)

2-(4-Methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione is a sulfur-containing organic compound featuring a morpholine ring and a methoxyphenyl substituent. Its structural design combines electron-rich aromatic and heterocyclic components, making it a versatile intermediate in synthetic chemistry. The thione functional group enhances reactivity, particularly in nucleophilic addition and coordination chemistry. This compound is valued for its potential applications in pharmaceutical research, where it may serve as a precursor for bioactive molecules or metal chelators. Its stability under standard conditions and well-defined reactivity profile contribute to its utility in method development and complex synthesis. The presence of both ether and thioamide functionalities offers opportunities for further functionalization.
2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione structure
42945-78-8 structure
Product Name:2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione
CAS No:42945-78-8
MF:C13H17NO2S
MW:251.34458231926
CID:333385
PubChem ID:308043
Update Time:2025-06-10

2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione Chemical and Physical Properties

Names and Identifiers

    • Ethanethione,2-(4-methoxyphenyl)-1-(4-morpholinyl)-
    • 2-(4-methoxyphenyl)-1-(4-morpholinyl)Ethanethione
    • 2-(4-methoxyphenyl)-1-morpholin-4-ylethanethione
    • 1-morpholino-2-(4-methoxyphenyl)ethanethione
    • 2-(4-methoxyphenyl)-1-(morpholin-4-yl)-ethanethione
    • 2-(4-Methoxy-phenyl)-1-morpholin-4-yl-ethanethione
    • 4-[(4-Methoxy-phenyl)-thioacetyl]-morpholin
    • 4-[(4-methoxy-phenyl)-thioacetyl]-morpholine
    • 4-[2-(4-methoxyphenyl)ethanethioyl]morpholine
    • 4-methoxyphenylthioacetomorpholide
    • AC1L7C2Q
    • CHEMBL1094105
    • N-(4-methoxyphenylthioacetyl)morpholine
    • NSC207726
    • Oprea1_855744
    • 2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione
    • 2-(4-Methoxyphenyl)-1-morpholinoethane-1-thione
    • HMS2387H13
    • 42945-78-8
    • 1-(4-methoxyphenyl)-2-morpholinoethanethione
    • SCHEMBL4394405
    • EU-0033627
    • BDBM80146
    • SMR000176811
    • A18772
    • NSC-207726
    • HMS1625K21
    • F1011-0437
    • 2-(4-methoxyphenyl)-1-morpholinoethanethione
    • 2-(4-methoxyphenyl)-1-morpholin-4-yl-ethanethione
    • Ethanethione, 2-(4-methoxyphenyl)-1-(4-morpholinyl)-
    • AKOS000605751
    • Z56821243
    • MLS000563923
    • 2-(4-Methoxyphenyl)-1-(4-morpholinyl)-Ethanethione
    • CL-5546
    • DTXSID70308686
    • Morpholine, 4-[2-(4-methoxyphenyl)-1-thioxoethyl]-
    • 2-(4-methoxyphenyl)-1-morpholino-ethanethione
    • cid_308043
    • FT-0713711
    • Inchi: 1S/C13H17NO2S/c1-15-12-4-2-11(3-5-12)10-13(17)14-6-8-16-9-7-14/h2-5H,6-10H2,1H3
    • InChI Key: XYZSOKXVIIHPFL-UHFFFAOYSA-N
    • SMILES: S=C(CC1C=CC(=CC=1)OC)N1CCOCC1

Computed Properties

  • Exact Mass: 251.09811
  • Monoisotopic Mass: 251.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 53.8Ų

Experimental Properties

  • PSA: 21.7
  • LogP: 1.83520

2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione Pricemore >>

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Additional information on 2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione

Research Briefing on 2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione (CAS: 42945-78-8)

In recent years, the compound 2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione (CAS: 42945-78-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its morpholine and methoxyphenyl functional groups, has been investigated for its role in modulating various biological pathways. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting protein kinases, suggesting its utility in developing novel kinase inhibitors for cancer therapy.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione. Researchers have employed innovative catalytic systems and green chemistry approaches to enhance the scalability of its production. These developments are critical for ensuring the compound's availability for preclinical and clinical studies.

Pharmacokinetic studies have also shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early-stage in vivo experiments indicate favorable bioavailability and minimal off-target effects, positioning it as a promising lead compound for further drug development. However, challenges such as metabolic stability and potential toxicity in long-term use remain areas of active investigation.

In conclusion, 2-(4-methoxyphenyl)-1-(morpholin-4-yl)ethane-1-thione represents a compelling case study in the intersection of chemical synthesis and biological application. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations, paving the way for its eventual translation into clinical settings. This briefing underscores the importance of continued investment in both fundamental and applied research to unlock the compound's capabilities fully.

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